Cas no 118523-83-4 (Benzoic acid, 5-(methyloctadecylamino)-2-nitro-)

• Product name: Benzoic acid, 5-(methyloctadecylamino)-2-nitro-
• CAS No: 118523-83-4
• MF: C₂₆H₄₄N₂O₄
• MW: 448.63856
• CID: 1207869
• PubChem ID: 71339519

Benzoic acid, 5-(methyloctadecylamino)-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(methyloctadecylamino)-2-nitro-
• 5-[methyl(octadecyl)amino]-2-nitrobenzoic acid
• DTXSID80766935
• 118523-83-4

• Inchi： InChI=1S/C26H44N2O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-27(2)23-19-20-25(28(31)32)24(22-23)26(29)30/h19-20,22H,3-18,21H2,1-2H3,(H,29,30)
• InChI Key： HEIPKQFPNCNYOZ-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCN(C)C1=CC(=C(C=C1)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 448.33032
• Monoisotopic Mass: 448.33010789g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 19
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.4Ų
• XLogP3: 10.5

Experimental Properties

• PSA: 83.68